[4-(4-Phenylpiperazin-1-yl)oxan-4-yl]methanamine

• IUPAC Name: [4-(4-phenylpiperazin-1-yl)oxan-4-yl]methanamine
• InChI: InChI=1S/C16H25N3O/c17-14-16(6-12-20-13-7-16)19-10-8-18(9-11-19)15-4-2-1-3-5-15/h1-5H,6-14,17H2
• InChI Key: IKIDDZLFPJQJDF-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1(CN)N2CCN(CC2)C3=CC=CC=C3
• Molecular Formula: C16H25N3O
• Molecular Weight: 275.39 g/mol

Description

“[4-(4-Phenylpiperazin-1-yl)oxan-4-yl]methanamine” is a compound with the CAS Number: 1157013-41-6. It has a molecular weight of 275.39 and is a partial agonist of serotonin and dopamine receptors. This compound has potential as a candidate for the treatment of psychiatric disorders such as depression and schizophrenia.

Physical And Chemical Properties Analysis

“[4-(4-Phenylpiperazin-1-yl)oxan-4-yl]methanamine” is a powder at room temperature. The compound should be stored at room temperature. For more detailed physical and chemical properties, it’s recommended to refer to the product’s Material Safety Data Sheet (MSDS) or contact the supplier.

Safety and Hazards

The safety pictograms for this compound are GHS05 and GHS07, indicating that it may cause harm if swallowed or comes into contact with skin. The signal word is "Danger". For detailed safety and hazard information, it’s recommended to refer to the product’s MSDS.

Future Directions

Given its potential as a candidate for the treatment of psychiatric disorders such as depression and schizophrenia, future research could focus on further elucidating its mechanism of action, optimizing its synthesis, and evaluating its safety and efficacy in preclinical and clinical studies.

Mechanism of Action

Target of Action

The primary targets of [4-(4-Phenylpiperazin-1-yl)oxan-4-yl]methanamine are the serotonin and dopamine receptors . These receptors play a crucial role in regulating mood, sleep, appetite, and other functions in the body.

Mode of Action

[4-(4-Phenylpiperazin-1-yl)oxan-4-yl]methanamine acts as a partial agonist at the serotonin and dopamine receptors . This means it binds to these receptors and partially stimulates them, leading to a moderate physiological response.

Pharmacokinetics

It is soluble in dmso , which suggests it may have good bioavailability

Result of Action

As a partial agonist of serotonin and dopamine receptors, [4-(4-Phenylpiperazin-1-yl)oxan-4-yl]methanamine can modulate neurotransmission in the brain. This can potentially lead to changes in mood, cognition, and behavior. The compound has been suggested as a potential candidate for the treatment of psychiatric disorders such as depression and schizophrenia .